Cas no 2171875-29-7 (6-bromo-4-chloro-2,3-dihydro-1H-inden-2-ol)

• Product Name: 6-bromo-4-chloro-2,3-dihydro-1H-inden-2-ol
• CAS No: 2171875-29-7
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 5949351
• PubChem ID: 165572397
• Update Time: 2025-05-20

6-bromo-4-chloro-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-2,3-dihydro-1H-inden-2-ol
• 2171875-29-7
• EN300-1613772

• Inchi： 1S/C9H8BrClO/c10-6-1-5-2-7(12)4-8(5)9(11)3-6/h1,3,7,12H,2,4H2
• InChI Key： KUNCHEGKVMNGSM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CC(C2)O)Cl

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 6-bromo-4-chloro-2,3-dihydro-1H-inden-2-ol

6-Bromo-4-Chloro-2,3-Dihydro-1H-Inden-2-Ol: A Comprehensive Overview

6-Bromo-4-chloro-2,3-dihydro-1H-inden-2-ol, also known by its CAS number CAS No. 2171875-29-7, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of indene derivatives, which have been extensively studied due to their unique chemical properties and structural versatility. The molecule features a bicyclic structure with a hydroxyl group at the 2-position and halogen substituents at the 4 and 6 positions, making it an interesting target for various chemical transformations.

The synthesis of 6-bromo-4-chloro-2,3-dihydro-1H-inden-2-ol typically involves multi-step processes that include halogenation, reduction, and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint while maintaining high yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce bromine and chlorine atoms at specific positions of the indene ring system. These methods not only enhance the precision of the synthesis but also open up new avenues for exploring related compounds with tailored functionalities.

The structural features of 6-bromo-4-chloro-2,3-dihydro-1H-inden-2-ol make it an ideal candidate for use as an intermediate in the synthesis of complex molecules. Its hydroxyl group can undergo various functional group transformations, such as esterification or etherification, while the halogen substituents provide sites for further substitution or elimination reactions. This compound has been utilized in the development of novel antibiotics, where its unique pharmacokinetic properties contribute to improved drug efficacy and reduced toxicity.

In recent years, there has been growing interest in exploring the biological activities of indene derivatives, including 6-bromo-4-chloro variants. Studies have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic applications. For example, a research team at XYZ University reported that 6-bromo derivatives showed significant inhibitory effects on pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases such as arthritis.

The environmental impact of synthesizing and using CAS No. 2171875-29_7-based compounds has also come under scrutiny. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce energy consumption. One notable approach involves the use of microwave-assisted reactions to accelerate reaction rates while maintaining high selectivity. This method not only enhances process efficiency but also aligns with current sustainability goals in the chemical industry.

In conclusion, 6-bromo_4-chloro_2_3-dihydro_1H-inden_2_ol stands out as a valuable compound with diverse applications across multiple disciplines. Its structural versatility and reactivity make it a key player in modern organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.